(4-Methoxy-benzenesulfonyl)-acetic acid
Overview
Description
“(4-Methoxy-benzenesulfonyl)-acetic acid” is a chemical compound with the molecular formula C9H10O5S . It has a molecular weight of 230.24 . The IUPAC name for this compound is 2-(4-methoxyphenyl)sulfonylacetic acid .
Molecular Structure Analysis
The molecular structure of “(4-Methoxy-benzenesulfonyl)-acetic acid” can be represented by the InChI Key: ULPRUSMQMAGYSC-UHFFFAOYSA-N . This compound has a benzene ring with a methoxy group and a sulfonyl-acetic acid group attached to it .Scientific Research Applications
Organic Synthesis
(4-Methoxy-benzenesulfonyl)-acetic acid: serves as a versatile building block in organic synthesis. Its sulfonic acid group allows for efficient functionalization, making it valuable for creating new compounds. Researchers often use it to synthesize chalcones, which are natural products with diverse biological activities .
Debenzylation Reactions
The compound finds application in selective debenzylation reactions. For instance, it can be used to remove benzyl protecting groups from other molecules. This process is crucial in organic chemistry, especially during the synthesis of complex molecules .
Drug Development
Researchers explore the potential of (4-Methoxy-benzenesulfonyl)-acetic acid derivatives as drug candidates. By modifying its structure, scientists aim to enhance its pharmacological properties. The compound’s sulfonic acid moiety may play a role in drug delivery, solubility, or binding interactions .
Anticancer Research
In silico studies have suggested that (4-Methoxy-benzenesulfonyl)-acetic acid exhibits cytotoxic activity against breast cancer cells. Through ERα inhibition, it could potentially serve as an anticancer agent. Computational approaches, including molecular docking and MD simulations, support these findings .
Mechanism of Action
Target of Action
A structurally similar compound, 1-benzyl-3-(4-methoxy-benzenesulfonyl)-6-oxo-hexahydro-pyrimidine-4-carboxylic acid hydroxyamide, has been shown to target stromelysin-1, a human protein .
Mode of Action
It is known that benzenesulfonyl compounds can act as electrophiles, reacting with nucleophiles in biochemical reactions . The methoxy group attached to the benzene ring may influence the compound’s reactivity and selectivity towards its targets.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of (4-Methoxy-benzenesulfonyl)-acetic acid. For instance, the compound’s reactivity might be affected by the pH of its environment, and its stability could be influenced by temperature .
properties
IUPAC Name |
2-(4-methoxyphenyl)sulfonylacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O5S/c1-14-7-2-4-8(5-3-7)15(12,13)6-9(10)11/h2-5H,6H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULPRUSMQMAGYSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80424649 |
Source
|
| Record name | (4-Methoxy-benzenesulfonyl)-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80424649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxy-benzenesulfonyl)-acetic acid | |
CAS RN |
3937-99-3 |
Source
|
| Record name | (4-Methoxy-benzenesulfonyl)-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80424649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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